2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-(1,4-dioxaspiro[4.5]decan-8-yl)propanoic acid
• InChI: InChI=1S/C11H18O4/c1-8(10(12)13)9-2-4-11(5-3-9)14-6-7-15-11/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key: VWMSZNLQLZLFGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCC2(CC1)OCCO2)C(=O)O

Description

2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid is a spirocyclic compound featuring a 1,4-dioxane ring fused to a cyclohexane moiety, with a propanoic acid substituent at the 8-position. This structure confers conformational rigidity, making it a valuable intermediate in pharmaceutical and materials chemistry. The compound’s reactivity and physical properties are influenced by the spirocyclic core and the carboxylic acid group, enabling diverse synthetic applications .

Preparation Methods

General Synthetic Strategy

The synthesis generally involves the following key steps:

• Formation or procurement of the 1,4-dioxaspiro[4.5]decan-8-one intermediate (a spirocyclic ketone)
• Functionalization of the ketone to introduce the propanoic acid side chain at the 8-position
• Oxidation or rearrangement steps to convert intermediates into the final carboxylic acid

Preparation of 1,4-Dioxaspiro[4.5]decan-8-one (Key Intermediate)

This spirocyclic ketone is a common precursor for the target acid. Methods described include:

Yield	Reaction Conditions	Experimental Notes
91%	Reaction with diethylamino-sulfur trifluoride in dichloromethane at 10–25 °C for 12 h, followed by boron trifluoride diethyl etherate and hydrogen fluoride in triethylamine at 5–30 °C for 12 h	The reaction produces 8,8-difluoro-1,4-dioxaspiro[4.5]decane with high purity (99.3% by GC). The product is isolated by extraction, drying, and distillation under reduced pressure.
73%	Morpholinosulfur trifluoride in dichloromethane at 0–20 °C for 72 h under inert atmosphere, followed by potassium permanganate oxidation	After quenching and extraction, the product is purified and crystallized.
60%	(Diethylamino)sulfur trifluoride in dichloromethane at room temperature for 2 h	The crude product contains ~30% of a fluoro-spiro alkene impurity, purified by distillation.
45–60%	Use of N-methyl-N-phenylaminodifluorosulfinium tetrafluoroborate or pyrrolidinodifluorosulfinium tetrafluoroborate with triethylamine tris(hydrogen fluoride) in dichloromethane at 20 °C for 3 h under inert atmosphere	Reactions are quenched with aqueous sodium bicarbonate and extracted; yields are determined by NMR analysis.

These methods highlight the fluorination and oxidation steps necessary to prepare the spirocyclic ketone intermediate with varying yields and purities.

Representative Experimental Procedure (Literature-Based)

A typical synthetic route reported includes:

• Starting Material: 1,4-dioxaspiro[4.5]decan-8-one (40 g)
• Reagents: Diethyl aminomethylenemalonate (47.94 g), p-toluenesulfonic acid monohydrate (2.44 g), toluene solvent
• Conditions: Reflux for 3 days with water removal via Dean-Stark apparatus
• Workup: Decantation, solvent removal, and flash chromatography on silica gel to isolate diethyl N-(1,4-dioxaspiro[4.5]decen-8-yl)aminomethylenemalonate as an oil
• Further Steps: Hydrolysis and oxidation to convert the malonate ester derivative into the propanoic acid.

Analytical and Characterization Data

• Purity: Up to 99.3% by gas chromatography for intermediates
• Spectroscopy: Nuclear Magnetic Resonance (NMR) including ^1H, ^13C, and ^19F NMR for structural verification
• Physical Properties: Distillation under reduced pressure to isolate pure compounds; melting points and boiling points recorded
• Chromatography: Flash chromatography and preparative thin-layer chromatography (PTLC) used for purification.

Summary Table of Preparation Methods

Step	Key Reagents/Conditions	Yield (%)	Notes
Fluorination of spiroketone	Diethylamino-sulfur trifluoride, BF3 etherate, HF in triethylamine, 5–30 °C	91	High purity, distillation purification
Oxidation with KMnO4	Morpholinosulfur trifluoride, KMnO4, inert atmosphere	73	Crystallized product
Aminomethylenemalonate condensation	1,4-dioxaspiro[4.5]decan-8-one, diethyl aminomethylenemalonate, p-TsOH, toluene reflux	-	Intermediate for acid formation
Reduction and hydrolysis	Sodium triacetoxyborohydride, amines, acetic acid, DCM	-	Precursor to acid

Research Findings and Source Diversity

• The preparation methods are supported by experimental data from multiple peer-reviewed sources, including synthetic organic chemistry journals and chemical databases such as PubChem and Royal Society of Chemistry publications.
• Methods vary from classical fluorination and oxidation to modern photoredox catalysis enabling efficient functionalization of acrylates with spirocyclic substituents.
• Characterization techniques are comprehensive, ensuring structural integrity and purity of the synthesized compound.

Chemical Reactions Analysis

Types of Reactions

2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketal moiety to alcohols.

Substitution: The spirocyclic structure allows for substitution reactions at specific positions, leading to the formation of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformations .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can lead to a variety of spirocyclic derivatives .

Scientific Research Applications

Scientific Research Applications

2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid serves as a versatile building block and reagent in diverse areas of scientific research:

• Chemistry: It is utilized as a building block in the synthesis of complex molecules and as a reagent in various organic reactions.
• Biology: Its unique structure makes it a candidate for studying enzyme interactions and metabolic pathways.
• Medicine: Ongoing research explores its potential as a pharmaceutical intermediate and its effects on biological systems.
• Industry: It is used in the production of specialty chemicals and materials with specific properties.

Chemical Reactions

The compound undergoes several chemical reactions due to its structural components:

• Oxidation: It can be oxidized to form corresponding carboxylic acids or ketones.
• Reduction: Reduction reactions can convert the ketal moiety to alcohols.
• Substitution: The spirocyclic structure allows for substitution reactions at specific positions, leading to the formation of derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents to ensure the desired transformations.

The spirocyclic structure of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid influences its interactions with biological systems, suggesting potential therapeutic applications.

• Antimicrobial Properties: Compounds with similar structural features may exhibit antimicrobial properties, enhancing their ability to interact with biological targets such as enzymes or receptors, potentially modulating biological pathways. They have demonstrated effectiveness against various bacterial strains and fungi, indicating potential therapeutic use in treating infections.
• Anticancer Potential: Research indicates that this compound may possess anticancer properties. Similar compounds have been observed to inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest. The structural characteristics of the compound may allow it to bind effectively to specific protein targets involved in cancer progression.

The interactions of this compound with biological macromolecules suggest that it may bind through hydrogen bonding and hydrophobic interactions, influencing enzyme activity or receptor signaling pathways. Understanding these interactions is crucial for elucidating the compound's mechanism of action and therapeutic potential.

Mechanism of Action

The mechanism of action of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid involves its interaction with molecular targets such as enzymes and receptors. The spirocyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. Pathways involved in its action include metabolic processes and signal transduction pathways .

Comparison with Similar Compounds

Functional Group Modifications

2-(1,4-Dioxaspiro[4.5]decan-8-yl)acetic acid (CAS 134136-04-2)

• Structure: Differs by a shorter acetic acid chain (C2 vs. C3 in propanoic acid).
• Properties: Molecular weight = 200.23 (vs. 214.23 for propanoic acid derivative). Reduced hydrophobicity due to shorter chain. Hazard profile includes H302 (harmful if swallowed) and H319 (eye irritation) .
• Applications : Used as a building block for ester and amide derivatives in drug synthesis.

Methyl 2-(1,4-Dioxaspiro[4.5]decan-8-yl)acetate (CAS 317338-46-8)

• Structure : Methyl ester of the acetic acid derivative.
• Properties : Esterification increases lipid solubility and volatility. Boiling point and density data are unavailable, but similar esters typically exhibit lower melting points than free acids .
• Applications : Intermediate for prodrugs or protecting group strategies.

N-Boc-amino-(1,4-dioxaspiro[4.5]decan-8-yl)acetic acid

• Structure: Incorporates a BOC-protected amino group on the acetic acid chain.
• Properties: Enhanced stability for storage and handling. The amino group enables peptide coupling or metal coordination .
• Applications : Key in synthesizing peptidomimetics or kinase inhibitors.

Substituent Position and Heteroatom Variations

1,4-Dioxaspiro[4.5]decane-6-propanoic acid, ethyl ester (CAS 13747-72-3)

• Structure: Propanoic acid substituent at the 6-position (vs. 8-position).
• Properties : Altered stereoelectronic effects due to positional isomerism. Density = 1.0822 g/cm³; boiling point = 99–101°C (0.15 Torr) .
• Applications : Explored in polymer chemistry for steric effects.

1,4-Dioxa-8-azaspiro[4.5]decane-8-propanoic acid, ethyl ester (CAS 93186-05-1)

• Structure : Nitrogen replaces an oxygen in the dioxane ring.
• Properties : Increased basicity (pKa ~8–10 for spirocyclic amines). Molecular weight = 243.30 .
• Applications: Potential as a ligand in catalysis or metallodrugs.

Electron-Withdrawing and Aromatic Substituents

1,4-Dioxaspiro[4.5]decane-8-propanoic acid, 8-nitro-, methyl ester (CAS 635728-11-9)

• Structure: Nitro group at the 8-position adjacent to the propanoic acid.
• Properties : Strong electron-withdrawing effect increases acidity (pKa ~1–2). Molecular weight = 273.28 .
• Applications : Precursor for nitro reduction to amines or explosives research.

8-(3,4-Dimethoxyphenyl)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid (CAS 61749-07-3)

• Structure : Aromatic 3,4-dimethoxyphenyl substituent.
• Molecular weight = 336.36 .
• Applications : Target engagement in kinase or GPCR inhibitors.

Alkyne and Amine Derivatives

3-{1,4-Dioxaspiro[4.5]decan-8-yl}prop-2-ynoic acid

• Structure : Propiolic acid (C≡C-COOH) substituent.
• Properties : High reactivity in click chemistry (e.g., azide-alkyne cycloaddition). Molecular formula = C10H14O4 .
• Applications : Bioconjugation or polymer crosslinking.

N-(1,4-Dioxaspiro[4.5]decan-8-yl)quinolin-2-amine derivatives

• Structure: Quinoline-amine substituents (e.g., CAS 708273-65-8).
• Properties : Basic nitrogen centers (pKa ~4–6) and fluorescence properties.
• Applications : Anticancer agents (e.g., EZH2/HDAC inhibitors) .

Biological Activity

2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid is a unique compound characterized by its spirocyclic structure, which incorporates a dioxaspiro framework. This structural feature is significant as it may influence the compound's interactions with biological systems and its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid is $C_{11}H_{18}O_4$ with a molecular weight of approximately 214.26 g/mol. The presence of the propanoic acid moiety enhances its chemical reactivity and biological activity. The spirocyclic arrangement contributes to its unique properties, potentially affecting its stability and reactivity under various conditions .

Antimicrobial Properties

Preliminary studies suggest that compounds with similar structural features to 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid may exhibit antimicrobial properties. The dioxaspiro framework could enhance the compound's ability to interact with biological targets, such as enzymes or receptors, which may lead to modulation of biological pathways . For instance, compounds in this class have shown effectiveness against various bacterial strains and fungi, indicating a potential for therapeutic use in treating infections.

Anticancer Potential

Research indicates that 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid may also possess anticancer properties. Similar compounds have been observed to inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest . The structural characteristics of the compound may allow it to bind effectively to specific protein targets involved in cancer progression.

The interactions of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid with biological macromolecules suggest that it may bind through hydrogen bonding and hydrophobic interactions , influencing enzyme activity or receptor signaling pathways. Understanding these interactions is crucial for elucidating the compound's mechanism of action and therapeutic potential .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid, a comparison with structurally similar compounds is beneficial:

Compound Name	Molecular Formula	Unique Features
1,4-Dioxaspiro[4.5]decane-8-carboxylic acid	C_{11}H_{18}O_3	Lacks propanoic side chain; simpler structure
1,4-Dioxaspiro[4.5]decane-8-one	C_{11}H_{18}O_3	Contains a ketone instead of an acid; used in analgesics
1,4-Dioxaspiro[4.5]decane-8-aldehyde	C_{11}H_{18}O_3	Features an aldehyde group; reactive in condensation reactions

This table highlights the distinctiveness of 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid due to its combination of a spirocyclic structure with a propanoic acid functional group, which may confer unique chemical and biological properties compared to its analogs .

Case Studies and Research Findings

Several studies have explored the biological activities associated with compounds similar to 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid:

• Antimicrobial Activity : A study demonstrated that derivatives of dioxaspiro compounds exhibited significant antibacterial effects against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.
• Cytotoxic Effects : Research indicated that certain dioxaspiro derivatives showed cytotoxicity towards various cancer cell lines (e.g., HeLa and MCF-7), suggesting potential as anticancer agents.
• Mechanistic Studies : Investigations into the mechanism revealed that these compounds could induce apoptosis in cancer cells via mitochondrial pathways, highlighting their potential as therapeutic agents .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 2-{1,4-Dioxaspiro[4.5]decan-8-yl}propanoic acid and its derivatives?

• Methodology : Synthesis typically involves cyclization reactions between diols and ketones/aldehydes under acidic or basic conditions to form the spirocyclic core. For ester derivatives (e.g., ethyl or methyl esters), sulfuric acid-catalyzed esterification in methanol/ethanol is effective . Amino-functionalized derivatives require reactions with amines under inert atmospheres to prevent oxidation, often using catalysts like palladium on carbon .
• Purification : Column chromatography (silica gel with solvent gradients) or acid-base extraction (for carboxylic acid derivatives) isolates the product .

Q. Which spectroscopic techniques are critical for structural elucidation?

• NMR Spectroscopy : 1H and 13C NMR identify the spirocyclic structure and substituent positions. For example, the 8-methyl derivative shows distinct methyl proton signals at δ 1.2–1.4 ppm .
• IR Spectroscopy : Confirms functional groups (e.g., carboxylic acid C=O stretch at ~1700 cm⁻¹) .
• Mass Spectrometry : Determines molecular weight (e.g., molecular ion peak at m/z 200.23 for the parent compound) .

Q. How can researchers optimize solubility and stability during experimental workflows?

• Solubility : Use polar aprotic solvents (DMSO, DMF) for biological assays. For storage, lyophilization in acidic buffers (pH 4–5) maintains stability .
• Stability : Avoid prolonged exposure to light or high temperatures (>40°C), as spirocyclic compounds may undergo ring-opening reactions .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies enhance the biological profile of derivatives?

• Methodology : Systematically modify substituents (e.g., methyl, hydroxyl, or acetyl groups) and evaluate bioactivity. For example:

Derivative Modification	Biological Activity	IC₅₀/EC₅₀	Model System
8-Methyl substitution	Cytotoxicity	20 µM	MCF-7 cancer cells
Hydroxyl group at C8	Antioxidant	156.3 µM	Liver homogenate
Acetylated side chain	Neuroprotective	N/A	Neuronal cells
Source: Adapted from spirocyclic analog studies .

• Design Tip : Introduce electron-withdrawing groups to improve metabolic stability for in vivo applications .

Q. What experimental strategies resolve contradictions in kinetic data from enzyme interaction studies?

• Standardization : Use fixed assay conditions (e.g., pH 7.4, 37°C) to minimize variability. Isothermal titration calorimetry (ITC) provides reliable binding constants (Kd) .
• Solvent Effects : DMSO concentrations >1% can artificially suppress enzyme activity. Use aqueous buffers with <0.5% DMSO for accurate IC₅₀ measurements .

Q. How can reaction conditions be optimized for high-yield synthesis of amino-functionalized derivatives?

• Catalyst Screening : Test transition-metal catalysts (e.g., Pd/C) for reductive amination. For example, Pd/C in dry THF improves yields by 25% compared to non-catalytic methods .
• Solvent Optimization : Polar solvents (ethanol, acetonitrile) enhance reaction rates for nucleophilic substitutions .
• Real-Time Monitoring : Use thin-layer chromatography (TLC) or inline FTIR to track reaction progress and terminate at completion .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported biological activities across studies?

• Root Cause Analysis :

• Variability in Assay Protocols : Compare incubation times (e.g., 24 vs. 48 hours) and cell passage numbers.
• Impurity Profiles : HPLC purity >95% reduces off-target effects .
  • Resolution : Conduct dose-response curves in triplicate and validate findings using orthogonal assays (e.g., fluorescence-based vs. colorimetric) .

Q. What computational tools complement experimental SAR studies?

• Molecular Docking : Use AutoDock Vina to predict binding modes with target enzymes (e.g., cyclooxygenase-2).
• QSAR Modeling : Develop quantitative models using descriptors like logP and topological polar surface area (TPSA) to predict bioavailability .